Cas no 127958-03-6 (2-Amino-4-isopropylpyrimidine-5-carboxylic acid)

• Product Name: 2-Amino-4-isopropylpyrimidine-5-carboxylic acid
• CAS No: 127958-03-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD16082809
• CID: 2156463
• Update Time: 2025-05-24

2-Amino-4-isopropylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-isopropylpyrimidine-5-carboxylic acid
• 2-amino-4-(propan-2-yl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-amino-4-(1-methylethyl)-

• MDL： MFCD16082809
• Inchi： 1S/C8H11N3O2/c1-4(2)6-5(7(12)13)3-10-8(9)11-6/h3-4H,1-2H3,(H,12,13)(H2,9,10,11)
• InChI Key： SIOOCOUQJSQPNO-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(N)N=C1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Amino-4-isopropylpyrimidine-5-carboxylic acid

Professional Introduction to 2-Amino-4-isopropylpyrimidine-5-carboxylic acid (CAS No: 127958-03-6)

2-Amino-4-isopropylpyrimidine-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 127958-03-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and structural versatility. The presence of both amino and carboxylic acid functional groups, in addition to the isopropyl substituent at the 4-position, endows this compound with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The structural framework of 2-Amino-4-isopropylpyrimidine-5-carboxylic acid consists of a six-membered aromatic ring containing two nitrogen atoms. This core structure is essential for its biological interactions, as pyrimidine derivatives are known to mimic or interfere with natural nucleic acid bases, thereby influencing various cellular processes. The specific substitution pattern, including the amino group at the 2-position, the isopropyl group at the 4-position, and the carboxylic acid at the 5-position, fine-tunes its reactivity and binding affinity. Such modifications are strategically designed to enhance interactions with biological targets while minimizing off-target effects, a critical consideration in modern medicinal chemistry.

In recent years, 2-Amino-4-isopropylpyrimidine-5-carboxylic acid has garnered attention in academic and industrial research due to its potential applications in the development of novel therapeutic agents. One of the most compelling areas of investigation involves its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the utility of 2-Amino-4-isopropylpyrimidine-5-carboxylic acid in generating scaffolds for kinase inhibitors. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are overactive in many cancer types. The carboxylic acid group provides a site for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity and selectivity. Furthermore, the isopropyl group at the 4-position can be leveraged to optimize pharmacokinetic properties, such as solubility and metabolic stability. These features make 2-Amino-4-isopropylpyrimidine-5-carboxylic acid a versatile building block for drug discovery campaigns targeting kinases and other enzyme-driven diseases.

Beyond its applications in kinase inhibition, 2-Amino-4-isopropylpyrimidine-5-carboxylic acid has also been investigated for its potential in antiviral and antibacterial therapies. Pyrimidine derivatives are known for their ability to interact with viral polymerases or bacterial enzymes, thereby inhibiting replication or metabolic processes. The structural motifs present in 2-Amino-4-isopropylpyrimidine-5-carboxylic acid resemble natural nucleobases, making it a plausible candidate for developing antiviral agents that can disrupt viral replication cycles without harming host cells.

The carboxylic acid functionality at the 5-position offers an additional handle for derivatization, enabling the creation of prodrugs or conjugates that enhance delivery or target specificity. For example, coupling this compound with biomolecules such as peptides or antibodies could lead to targeted therapies that selectively deliver drugs to sites of infection or disease. Such approaches align with the growing trend toward personalized medicine, where treatments are tailored to individual patient profiles.

From a synthetic chemistry perspective, 2-Amino-4-isopropylpyrimidine-5-carboxylic acid serves as an excellent model for exploring new synthetic methodologies. Its relatively simple structure allows chemists to test novel reactions or catalytic systems without being overwhelmed by complexity. Additionally, its utility as an intermediate means that modifications made during synthesis can be easily translated into more complex drug candidates. This flexibility is crucial in drug development pipelines, where rapid iteration and optimization are often necessary.

The interest in 2-Amino-4-isopropylpyrimidine-5-carboxylic acid extends into computational chemistry and molecular modeling studies as well. Researchers use computational tools to predict how this compound might interact with biological targets at the atomic level. These simulations can guide experimental design by identifying key interactions or highlighting potential binding pockets within enzymes or receptors. By integrating experimental data with computational insights, scientists can accelerate the discovery process and increase the likelihood of success in developing new therapeutics.

In conclusion,2-Amino-4-isopropylpyrimidine-5-carboxylic acid (CAS No: 127958-03-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors, antiviral agents, and other therapeutic molecules. As research continues to uncover new biological targets and synthetic strategies,2-Amino-4-isopropylpyrimidine-5-carboxylic acid will likely remain at the forefront of medicinal chemistry efforts aimed at addressing some of humanity's most pressing health challenges.